Cas no 1517197-72-6 (6-Fluorobenzo[b]thiophene-2-carbonitrile)

6-Fluorobenzo[b]thiophene-2-carbonitrile is a fluorinated heterocyclic compound featuring a benzo[b]thiophene core substituted with a cyano group at the 2-position and a fluorine atom at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the cyano group offers versatility for further functionalization. Its high purity and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The compound is typically handled under controlled conditions due to its sensitivity.

6-Fluorobenzo[b]thiophene-2-carbonitrile structure

1517197-72-6 structure

Product Name:6-Fluorobenzo[b]thiophene-2-carbonitrile

CAS No:1517197-72-6

MF:C₉H₄FNS

MW:177.198163986206

CID:4817289

Update Time:2025-05-27

6-Fluorobenzo[b]thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Fluorobenzo[b]thiophene-2-carbonitrile
- 6-fluoro-1-benzothiophene-2-carbonitrile
- Inchi： 1S/C9H4FNS/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-4H
- InChI Key： PIFRBKATBALDGY-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC2C=CC(=CC1=2)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
XLogP3: 3.1
Topological Polar Surface Area: 52

6-Fluorobenzo[b]thiophene-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169006034-5g	6-Fluorobenzo[b]thiophene-2-carbonitrile	1517197-72-6	97%	5g	$1,393.60	2022-04-02
Alichem	A169006034-10g	6-Fluorobenzo[b]thiophene-2-carbonitrile	1517197-72-6	97%	10g	$2,070.30	2022-04-02
Alichem	A169006034-25g	6-Fluorobenzo[b]thiophene-2-carbonitrile	1517197-72-6	97%	25g	$3,551.00	2022-04-02